Cas no 98278-52-5 (2-ethylbutanethioamide)

2-ethylbutanethioamide structure
Product Name:2-ethylbutanethioamide
CAS No:98278-52-5
Molecular Formula:C6H13NS
Molecular Weight:131.23912
MDL:MFCD09048499
CID:808674
PubChem ID:3062527
2-ethylbutanethioamide Properties
Names and Identifiers
-
- Butanethioamide,2-ethyl-
- 1-AMINO-2-ETHYLBUTANE-1-THIONE
- 2-Ethylbutanethioamide
- diethylthioacetamide
- ZQPXMBHQIBIRCF-UHFFFAOYSA-N
- Z336081440
- SCHEMBL1246802
- CS-0246208
- EN300-31936
- BRN 1743984
- 98278-52-5
- FT-0706887
- AKOS000132262
- J-509327
- BUTANETHIOAMIDE,2-ETHYL-
- Butyramide, 2-ethylthio-
- 3-02-00-00756 (Beilstein Handbook Reference)
- 2-ethylbutanethioamide
- 2-Ethylthiobutyramide
- DTXSID70243543
- G21877
-
- MDL: MFCD09048499
- InChIKey: ZQPXMBHQIBIRCF-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H13NS/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
- SMILES: CCC(CC)C(=S)N
Computed Properties
- Exact Mass: 131.07687059g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 3
- Monoisotopic Mass: 131.07687059g/mol
- Heavy Atom Count: 8
- Complexity: 76.6
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 58.1Ų
2-ethylbutanethioamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P019M4V-50mg |
2-ethylbutanethioamide |
98278-52-5 | 95% | 50mg |
$118.00 | 2025-03-03 | |
A2B Chem LLC | AV27407-50mg |
2-ethylbutanethioamide |
98278-52-5 | 95% | 50mg |
$91.00 | 2024-07-18 | |
Aaron | AR019MD7-50mg |
2-ethylbutanethioamide |
98278-52-5 | 95% | 50mg |
$98.00 | 2025-02-08 | |
Enamine | EN300-31936-0.05g |
2-ethylbutanethioamide |
98278-52-5 | 93% | 0.05g |
$53.0 | 2023-09-05 | |
TRC | B439740-25mg |
2-ethylbutanethioamide |
98278-52-5 | 25mg |
$ 50.00 | 2022-06-07 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316878-1g |
2-Ethylbutanethioamide |
98278-52-5 | 95% | 1g |
¥2877.00 |
2-ethylbutanethioamide Related Literature
-
Mengze Xu,Juan A. Lopez-Ruiz,Nickolas W. Riedel,Robert S. Weber,Mark E. Bowden,Libor Kovarik,Changle Jiang,Jianli Hu,Robert A. Dagle Catal. Sci. Technol., 2023,13, 3231-3244
-
Zi-Xiang Chi,Wei Zhang,Fu-Quan Cheng,Ji-Tao Chen,An-Min Cao,Li-Jun Wan RSC Adv., 2014,4, 7795-7798
-
3. Back matter
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Jessica L. Durham,Alexander B. Brady,Christina A. Cama,David C. Bock,Christopher J. Pelliccione,Qing Zhang,Mingyuan Ge,Yue Ru Li,Yiman Zhang,Hanfei Yan,Xiaojing Huang,Yong Chu Phys. Chem. Chem. Phys., 2017,19, 22329-22343
-
Ricardo Flores-Cruz,Rafael López-Arteaga,Lizbeth Ramírez-Vidal,Fernando López-Casillas,Arturo Jiménez-Sánchez Phys. Chem. Chem. Phys., 2019,21, 15779-15786
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Juan Wang,Mao Shu,Yuanqiang Wang,Yong Hu,Yuanliang Wang,Yanfeng Luo Mol. BioSyst., 2016,12, 3396-3406
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7. Notes
-
Pingfu Wei,Shibing Bai RSC Adv., 2015,5, 93697-93705
-
Speranta Tanasescu,Alexandru Milea,Oana Gingu,Florentina Maxim,Cristian Hornoiu,Silviu Preda,Gabriela Sima Phys. Chem. Chem. Phys., 2015,17, 28322-28330
-
Shu-Guo Hu,Shan-Wei Wang,Xi-Wen He Analyst, 2003,128, 1485-1489
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